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Compound of Interest

Compound Name: 4-(Trifluoromethyl)benzhydrazide

Cat. No.: B1297832 Get Quote

For Researchers, Scientists, and Drug
Development Professionals
This technical guide provides a comprehensive overview of 4-
(Trifluoromethyl)benzhydrazide, a key chemical intermediate in the synthesis of various

biologically active compounds. This document details its fundamental properties, synthesis,

and its role as a precursor to potent enzyme inhibitors and antimicrobial agents.

Core Chemical Properties
4-(Trifluoromethyl)benzhydrazide is an aroyl hydrazine distinguished by a trifluoromethyl

group on the benzene ring.[1] This substituent significantly influences the chemical and

biological properties of its derivatives.
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Property Value Reference(s)

CAS Number 339-59-3 [1][2]

Molecular Weight 204.15 g/mol [1][2]

Molecular Formula C₈H₇F₃N₂O [2]

Synonyms

α,α,α-Trifluoro-p-toluic acid

hydrazide, 4-

(Trifluoromethyl)benzohydrazid

e, 4-

(Hydrazinocarbonyl)benzotriflu

oride

[1]

Appearance Off-white to white powder

Melting Point 115-119 °C

Purity Typically ≥97% [1]

Synthesis of 4-(Trifluoromethyl)benzhydrazide
The synthesis of 4-(Trifluoromethyl)benzhydrazide is a well-established two-step process

starting from 4-(trifluoromethyl)benzoic acid.[1] The overall yield from this process is reported to

be nearly quantitative.[1]
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Synthesis Workflow

4-(Trifluoromethyl)benzoic Acid

Esterification
(+ Methanol, cat. H₂SO₄)

Methyl 4-(Trifluoromethyl)benzoate

Hydrazinolysis
(+ Hydrazine Hydrate, Ethanol)

4-(Trifluoromethyl)benzhydrazide
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Biological Activity Workflow

4-(Trifluoromethyl)benzhydrazide

Condensation Reaction
(+ Aldehyde/Ketone, Methanol)

Hydrazone Derivatives

Biological Screening

Cholinesterase Inhibition Assay
(Ellman's Method)

Antimicrobial Assay
(MIC Determination)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [4-(Trifluoromethyl)benzhydrazide CAS number and
molecular weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1297832#4-trifluoromethyl-benzhydrazide-cas-
number-and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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